Cas no 1507051-55-9 (N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine)

• Product Name: N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine
• CAS No: 1507051-55-9
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5180615
• PubChem ID: 75356344
• Update Time: 2025-05-18

N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, N-(cyclopropylmethyl)tetrahydro-2,2,5,5-tetramethyl-
• N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine

• Inchi： 1S/C12H23NO/c1-11(2)7-10(12(3,4)14-11)13-8-9-5-6-9/h9-10,13H,5-8H2,1-4H3
• InChI Key： LOXBPUJPLVXFSN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(NCC2CC2)C1(C)C

Additional information on N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine

Introduction to N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine (CAS No. 1507051-55-9)

N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine, identified by its CAS number 1507051-55-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains.

The structural framework of N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine consists of a cyclopropylmethyl group attached to an oxazoline ring. The oxazoline ring is a heterocyclic structure containing nitrogen and oxygen atoms, which contributes to the compound's versatility in chemical reactions and interactions. The presence of multiple methyl groups enhances the steric hindrance around the ring, influencing its reactivity and stability.

In recent years, there has been growing interest in oxazoline derivatives due to their utility as chiral ligands in asymmetric synthesis. The rigid structure of the oxazoline ring provides a stable platform for coordinating with transition metals, facilitating catalytic reactions that are crucial in the synthesis of complex organic molecules. N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine, with its specific substitution pattern, is particularly valuable in this context.

One of the most compelling aspects of this compound is its potential application in pharmaceutical development. Oxazoline derivatives have been explored for their ability to act as intermediates in the synthesis of bioactive molecules. The cyclopropylmethyl group introduces a unique electronic and steric environment that can modulate the biological activity of attached functional groups. This makes N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine a promising candidate for further investigation in drug discovery.

The compound's stability under various conditions also makes it an attractive choice for industrial applications. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled efficiently without significant loss of integrity. This characteristic is particularly important in pharmaceutical manufacturing, where consistency and reliability are paramount.

Recent research has highlighted the role of N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine in the development of novel catalysts. Studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, including cross-coupling reactions that are fundamental to modern organic synthesis. The ability to tailor the reactivity of catalysts through structural modifications offers significant advantages in optimizing reaction conditions and improving yields.

The use of computational methods has further enhanced our understanding of this compound's properties. Molecular modeling techniques have been employed to predict the behavior of N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine in different environments. These simulations have provided insights into its interaction with other molecules and have helped identify potential applications in material science.

In conclusion, N-(cyclopropylmethyl)-2,2,5,5-tetramethyloxolan-3-amine (CAS No. 1507051-55-9) represents a fascinating compound with diverse applications in chemical research and pharmaceutical development. Its unique structural features and favorable properties make it a valuable asset for scientists working in these fields. As research continues to uncover new possibilities for this molecule, its significance is expected to grow even further.